Cas no 342887-79-0 (ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 342887-79-0
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 1467300
• PubChem ID: 3506614
• Update Time: 2025-05-24

ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid,6-acetyl-2-[(cyclopropylcarbonyl)amino]-4,5,6,7-tetrahydro-, ethyl ester
• ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-(cyclopropanecarboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• CHEMBL290862
• 342887-79-0
• ethyl 6-acetyl-2-(cyclopropanecarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• AKOS024604629
• F1298-0783

• Inchi： 1S/C16H20N2O4S/c1-3-22-16(21)13-11-6-7-18(9(2)19)8-12(11)23-15(13)17-14(20)10-4-5-10/h10H,3-8H2,1-2H3,(H,17,20)
• InChI Key： WWBPWEQOGJREGN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(C(C)=O)CC2)NC(C1CC1)=O

Computed Properties

• Exact Mass: 336.1145
• Monoisotopic Mass: 336.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 75.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 342887-79-0)

Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 342887-79-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of an acetyl group at the 6-position and an amido group at the 2-position introduces reactivity and modularity, allowing for further chemical modification and derivatization. Additionally, the cyclopropane ring and the thiophene-pyridine core provide a rigid scaffold that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. Studies have shown that molecules containing thiophene and pyridine moieties often exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of these heterocycles in Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate suggests that it may possess similar therapeutic potential.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of an acetyl group and an amido group provides multiple sites for chemical intervention, enabling researchers to fine-tune the compound's properties for specific biological targets. For instance, modifications at the 3-position carboxylate group could enhance binding affinity to certain enzymes or receptors.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of heterocyclic compounds for their biological activity. Virtual screening techniques have been employed to identify promising candidates like Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate based on their predicted interactions with biological targets. These computational methods have significantly accelerated the drug discovery process by allowing researchers to prioritize compounds with high potential for further experimental validation.

The synthesis of Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the thiophene-pyridine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of functional groups such as the acetyl and amido groups must be performed with precision to maintain the compound's structural integrity.

In conclusion, Ethyl 6-acetyl-2-cyclopropaneamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in drug discovery is likely to grow.